Cas no 1285176-19-3 (1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid
• CAS No: 1285176-19-3
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5046008
• Update Time: 2025-06-12

1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid
• 1-((3-Isopropyl-1,2,4-oxadiazol-5-yl)methyl)pyrrolidine-3-carboxylic acid
• 1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidine-3-carboxylic acid
• 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H17N3O3/c1-7(2)10-12-9(17-13-10)6-14-4-3-8(5-14)11(15)16/h7-8H,3-6H2,1-2H3,(H,15,16)
• InChI Key： PPCYYYXDUMCDDR-UHFFFAOYSA-N
• SMILES： O1C(CN2CCC(C(=O)O)C2)=NC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: -1.4
• Topological Polar Surface Area: 79.5

Additional information on 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid

1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid (CAS No. 1285176-19-3): A Comprehensive Overview

1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid (CAS No. 1285176-19-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1285176-19-3, is characterized by its distinct structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid is a complex organic molecule with a molecular formula of C₁₀H₁₅N₃O₃. The compound features a pyrrolidine ring with a carboxylic acid group at the 3-position and a substituted oxadiazole moiety attached to the pyrrolidine ring via a methyl group. The presence of the propan-2-yl group on the oxadiazole ring adds further complexity to the molecule. These structural elements contribute to the compound's unique chemical properties and potential biological activities.

The compound is typically a white crystalline solid with a melting point ranging from 140°C to 145°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The solubility profile of 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid makes it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-3-carboxylic acid has been reported in several studies. One common approach involves the reaction of 3-(propan-2-yloxy)propanenitrile with 3-bromopropionitrile to form an intermediate nitrile compound. This intermediate is then converted into the desired oxadiazole derivative through a series of chemical transformations, including cyclization and functional group modifications.

An alternative synthetic route involves the use of microwave-assisted synthesis techniques to enhance reaction efficiency and yield. This method has been shown to significantly reduce reaction times and improve product purity. The microwave-assisted synthesis of 1-{[3-(Propan-2-yloxy)propanoyl]-amino}-pyrrolidine carboxylic acid methyl ester, followed by hydrolysis to form the carboxylic acid, is a particularly efficient approach.

Biological Activities and Applications

1-{[3-(Propan-2-yloxy)propanoyl]-amino}-pyrrolidine carboxylic acid methyl ester has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. Specifically, the compound has been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 1-{[3-(Propan-2-yloxy)propanoyl]-amino}-pyrrolidine carboxylic acid methyl ester has demonstrated promising antiviral activity against several viral strains. Studies have shown that the compound can inhibit viral replication by interfering with viral entry into host cells or by blocking essential viral enzymes. These findings suggest that the compound may have potential applications in the development of antiviral therapeutics.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-{[3-(Propan-2-yloxy)propanoyl]-amino}-pyrrolidine carboxylic acid methyl ester is currently being explored in various preclinical and clinical studies. Early-stage clinical trials have shown promising results in reducing inflammation in patients with chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to target multiple pathways involved in inflammation makes it an attractive candidate for further development.

In addition to its anti-inflammatory properties, preclinical studies have also investigated the compound's potential as an antiviral agent. Preliminary data from animal models have demonstrated significant reductions in viral load and improved clinical outcomes in infected animals. These findings provide a strong rationale for advancing the compound into human clinical trials for antiviral indications.

Conclusion

1-{[3-(Propan-2-yloxy)propanoyl]-amino}-pyrrolidine carboxylic acid methyl ester (CAS No. 1285176-19-3) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for researchers and pharmaceutical companies alike. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.